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Chemical Properties of Lactamide

The table below summarizes the basic identifiers and physical properties of lactamide based on the search

results.

Property Description

IUPAC Name 2-Hydroxypropanamide [1] [2]

Other Names 2-Hydroxypropionamide; Lactic acid amide; α-Hydroxypropionamide [1] [2]

Molecular Formula C₃H₇NO₂ [1] [2]

Average Mass 89.094 g·mol⁻¹ [2]

Melting Point 73 to 76 °C (163 to 169 °F; 346 to 349 K) [1]

Chemical Structure An amide derived from lactic acid [1]

Synthesis Pathway and Detailed Experimental Protocol

One relevant synthesis method is the Fischer Oxazole Synthesis, where lactamide serves as a starting

material. The following diagram illustrates the two-stage workflow from lactamide to the final oxazole
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Synthesis workflow for oxazole from lactamide

Stage 1: Formation of the Oxazoline Intermediate (3) [3]

Reagents: Lactamide (1, 5 g, 56 mmol), Benzaldehyde (2, 8 g, 60 mmol), p-Toluenesulfonic acid
(TsOH, 0.15 g) as a catalyst.

Solvent: Toluene.
Special Apparatus: A Soxhlet extractor with anhydrous potassium carbonate (K₂CO₃) in the thimble

is used. This setup is crucial for continuously removing the water produced in the reaction, driving the
equilibrium towards product formation.

Reaction Conditions: The mixture is refluxed for 12-14 hours.
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Work-up & Isolation: After reflux, the reaction mixture is allowed to cool, and the intermediate (3)

precipitates out. It is collected by filtration.
Yield & Purity: The yield is nearly quantitative (4 g, 100%). The crude product has a melting point of

122-125°C, which sharpens to 129-130°C after recrystallization from water.

Stage 2: Dehydration to 2-Phenyl-5-methyloxazole (4) [3]

Reagent: Phosphorus oxychloride (POCI₃, 15 mL).

Reaction Conditions: The intermediate (3, 2 g, 11.3 mmol) is heated in POCI₃ at 80-85°C for 15
minutes.

Work-up & Isolation:
The excess POCI₃ is removed under reduced pressure (distilled in vacuo).

The residue is subjected to steam distillation. The desired oxazole product is carried over with
the steam.

The distillate is extracted with an organic solvent like diethyl ether.
The ether extract is evaporated to afford the final product.

Yield: 0.5 g (29%).
Property: The final product, 2-Phenyl-5-methyloxazole, is reported to have a melting point of 245°C.

Other Contexts for Lactamide Synthesis

The search results also indicate other contexts in which lactamide is synthesized or used, though with less

specific mechanistic detail:

Ammonolysis of a Lactone: One source describes a reaction where a lactone is opened by

ammonia to form an unstable hydroxyamide intermediate, which then undergoes an intramolecular
rearrangement to ultimately produce lactamide and another amide [3]. A kinetic study determined the

rate constants for this process [3].
Upcycling of Polylactic Acid (PLA): A recent green chemistry publication reports a

mechanochemical method for upcycling PLA into valuable chemicals, including "various substituted
esters and lactamides" [4]. This suggests a modern, sustainable synthesis route, though specific

experimental details for lactamide are not provided.
Use of N,N-Dimethyl Lactamide: This compound, a derivative of lactamide, is identified as a

"nontoxic and label-free" green solvent used in the fabrication of advanced materials [5]. This
highlights an industrial application beyond synthesis.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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